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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine ethyl ester

Cat. No.: B167268

Introduction

N-Acetyl-L-tyrosine ethyl ester (NALTEE or ATEE) is a derivative of the non-essential amino
acid L-tyrosine. It is structurally characterized by the presence of an acetyl group attached to
the amino nitrogen and an ethyl ester group at the carboxyl terminus. This modification
enhances its solubility and stability compared to L-tyrosine, making it a compound of interest in
various biochemical and pharmaceutical applications.[1][2] NALTEE serves as a more
bioavailable precursor to L-tyrosine, which is essential for the synthesis of key catecholamine
neurotransmitters such as dopamine, norepinephrine, and epinephrine.[2][3] It is also widely
utilized as a substrate in enzymatic assays, particularly for proteases like chymotrypsin.[3][4]
This document provides a comprehensive overview of the core properties of N-Acetyl-L-
tyrosine ethyl ester, focusing on its chemical characteristics, synthesis, biological roles, and
analytical methods, tailored for researchers and professionals in drug development. The
compound is commercially available primarily as a monohydrate.[3][5]

Core Physicochemical Properties

N-Acetyl-L-tyrosine ethyl ester is typically a white to off-white crystalline powder.[6][7] The
compound exists in both an anhydrous form and, more commonly, as a stable monohydrate.[8]
The presence of water can affect its physical properties, such as its melting point.

Chemical Identifiers
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The following table summarizes the key chemical identifiers for both the monohydrate and

anhydrous forms of NALTEE.

Identifier

N-Acetyl-L-tyrosine Ethyl
Ester Monohydrate

N-Acetyl-L-tyrosine Ethyl
Ester (Anhydrous)

CAS Number

36546-50-6[3][5][9]

840-97-1[4][6][10]

C13H17NOa4 - H20[5] or

Molecular Formula C13H17NO4[8][13]
C13H19NOs[9][11][12]
Molecular Weight 269.29 g/mol [5][71[9] 251.28 g/mol [4]
ATEE, Ac-Tyr-OEt ATEE, Ethyl N-acetyl-L-
Synonyms .
Monohydrate[5][10] tyrosinate[4][10]
SKAWDTAMLOJQNK- SKAWDTAMLOJQNK-
InChl Key

LBPRGKRZSA-N[6]

LBPRGKRZSA-N[6]

SMILES String

CCOC(=0)--INVALID-LINK--
NC(C)=0.0

CCOC(=0)--INVALID-LINK--
NC(C)=0[10][11]

Physical and Chemical Data

Quantitative physical and chemical data are crucial for experimental design and application.

Property Value (Monohydrate) Value (Anhydrous)
White to pale cream crystalline )
Appearance Solid[6]
powder[7][11]
Melting Point 74 - 84 °C[3][7][9][11] 96 °C[8]
N Soluble in water and ethanol[3]
Solubility Water: 3.48 g/L (28 °C)[4][6]

[71014]

Optical Rotation [a]D

+20.0° to +24.0° (c=1, EtOH)
[7]

+25.2° (c=2, EtOH)[8]

Storage Temperature

-20°C or 2-8°C[3][4][6]

2-8°C, Sealed in dry
conditions[4][6]
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Experimental Protocols
Synthesis of N-Acetyl-L-tyrosine Ethyl Ester

A convenient and high-yield synthesis was developed by Dymicky et al. (1976), which utilizes

L-tyrosine ethyl ester as the starting material. This method avoids issues of racemization and

diacylation common in methods that start with unprotected L-tyrosine.[8]

Methodology:

Starting Material: L-tyrosine ethyl ester (or its salt).
Acetylation: The starting material is dissolved in a suitable solvent.

Reagent Addition: An acetylating agent, such as acetyl chloride or acetic anhydride, is added
to the solution in the presence of a base (e.g., triethylamine, EtsN) to neutralize the
generated acid.[8]

Reaction: The reaction mixture is stirred, typically at a controlled temperature, to allow the N-
acetylation to proceed.

Workup and Purification: Following the reaction, the product is isolated. This may involve
filtration to remove salts, extraction, and solvent evaporation.

Hydration/Dehydration: The resulting N-acetyl-L-tyrosine ethyl ester can readily form a
monohydrate. The anhydrous form can be obtained by drying the monohydrate in a vacuum
at an elevated temperature (e.g., 56°C / 0.1 mm Hg).[8]

A Chinese patent (CN102219706A) also describes a preparation method starting from L-

tyrosine, which first undergoes an acylation reaction with acetic anhydride in an alkaline

agueous medium, followed by esterification.[15]
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Synthesis Workflow
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Caption: Workflow for the synthesis of NALTEE monohydrate.

Purity Determination by High-Performance Liquid

Chromatography (HPLC)

The purity of NALTEE is typically assessed using HPLC, with assays often requiring =296-98%

purity.[11][16]

General Protocol:

e System: A standard HPLC system with a UV detector.
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e Column: Reversed-phase C18 column.

» Mobile Phase: A gradient of acetonitrile and water (both may contain a modifier like 0.1%
trifluoroacetic acid).

o Detection: UV absorbance at a wavelength where the aromatic tyrosine chromophore
absorbs, such as 237 nm.[4]

« Quantification: The purity is determined by comparing the area of the main product peak to
the total area of all peaks in the chromatogram.

» Calibration: For quantitative analysis, a calibration curve is generated using a reference
standard of known concentration.

Biological Activity and Applications
Neurotransmitter Precursor

The primary pharmacological interest in NALTEE is its role as a pro-drug for L-tyrosine.[3] After
administration, esterase enzymes in the body are thought to hydrolyze the ethyl ester and
acetyl groups, releasing L-tyrosine. L-tyrosine is a critical precursor for the synthesis of
catecholamines.[2][3] This pathway is particularly important under conditions of stress or high
cognitive demand, where the turnover of these neurotransmitters is increased.[2]
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Metabolic Pathway of NALTEE
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Caption: Metabolic conversion of NALTEE to the neurotransmitter Dopamine.

Enzyme Substrate

NALTEE is a well-established substrate for various proteases and esterases. It is particularly
useful in assays for chymotrypsin, where the enzyme catalyzes the hydrolysis of the ester
bond.[4] The reaction can be monitored by measuring the decrease in absorbance at 237 nm
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as the substrate is consumed.[4] This application is valuable for enzyme characterization and
inhibitor screening.

Other Applications

» Nutritional Supplement: Due to its enhanced solubility and stability, N-Acetyl-L-tyrosine (the
de-esterified form) is used in parenteral nutrition formulations.[1] NALTEE itself is sometimes
marketed as a cognitive-enhancing supplement.[10]

» Flavoring Agent: The compound is noted to have sweet, nutty, and caramelized flavor
properties and is used to enhance the taste of baked goods and beverages.[4][10]

o Biochemical Research: As an N- and C-terminally protected form of L-tyrosine, it is used in
biochemical studies, such as those involving protein crosslinking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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